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Compound of Interest

Compound Name: 4-Butoxy-3-methoxybenzaldehyde

Cat. No.: B1271677

For Researchers, Scientists, and Drug Development Professionals

Introduction: 4-Butoxy-3-methoxybenzaldehyde, a vanillin derivative, is an aromatic aldehyde
with significant potential across various industrial sectors, including pharmaceuticals, flavors,
and fragrances. Its structural similarity to vanillin, a widely used flavoring agent and chemical
intermediate, suggests a range of applications stemming from its unique physicochemical
properties. This technical guide provides an in-depth overview of the synthesis, potential
industrial applications, and biological significance of 4-Butoxy-3-methoxybenzaldehyde,
tailored for a scientific audience.

Chemical and Physical Properties

4-Butoxy-3-methoxybenzaldehyde is characterized by the presence of a butoxy group at the
C4 position and a methoxy group at the C3 position of the benzaldehyde ring. These functional
groups play a crucial role in determining its reactivity, solubility, and olfactory properties.
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Property Value
Molecular Formula C12H1603][1]
Molecular Weight 208.25 g/mol [1]
CAS Number 51301-87-2[1]
Not explicitly stated in search results, but likely a
Appearance o ) )
liquid or low-melting solid.
Solubility Expected to be soluble in organic solvents.

Synthesis of 4-Butoxy-3-methoxybenzaldehyde

The primary synthetic route to 4-Butoxy-3-methoxybenzaldehyde is through the Williamson
ether synthesis, a well-established method for forming ethers.[2][3][4][5] This reaction involves
the O-alkylation of vanillin (4-hydroxy-3-methoxybenzaldehyde) with a butyl halide.

Experimental Protocol: Williamson Ether Synthesis of 4-
Butoxy-3-methoxybenzaldehyde

This protocol is a generalized procedure based on the synthesis of similar vanillin ethers and
may require optimization.

Materials:

Vanillin (4-hydroxy-3-methoxybenzaldehyde)

1-Bromobutane (or 1-iodobutane)

Potassium Carbonate (K2COs) or Sodium Hydroxide (NaOH)

Acetone or Dimethylformamide (DMF)

Dichloromethane (for extraction)

Saturated sodium bicarbonate solution
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Brine

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexane and Ethyl Acetate (for chromatography)

Procedure:

In a round-bottom flask, dissolve vanillin (1 equivalent) in acetone or DMF.
e Add potassium carbonate (1.5-2 equivalents) to the solution.
e Add 1-bromobutane (1.1-1.5 equivalents) to the reaction mixture.

» Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography
(TLC).

e Once the reaction is complete, cool the mixture to room temperature and filter to remove the
inorganic salts.

o Concentrate the filtrate under reduced pressure to remove the solvent.

¢ Dissolve the residue in dichloromethane and wash with saturated sodium bicarbonate
solution and then with brine.

» Dry the organic layer over anhydrous magnesium sulfate and filter.
o Concentrate the filtrate to obtain the crude product.

 Purify the crude product by column chromatography on silica gel using a hexane-ethyl
acetate gradient to yield pure 4-Butoxy-3-methoxybenzaldehyde.

Quantitative Data (Hypothetical):
* Yield: 85-95% (dependent on reaction conditions and purification)

e Purity: >98% (as determined by GC-MS and NMR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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